![molecular formula C11H15F3O4SSi B1589255 3-Methoxy-2-(trimethylsilyl)phenyl Trifluoromethanesulfonate CAS No. 217813-03-1](/img/structure/B1589255.png)
3-Methoxy-2-(trimethylsilyl)phenyl Trifluoromethanesulfonate
Overview
Description
3-Methoxy-2-(trimethylsilyl)phenyl Trifluoromethanesulfonate is a chemical compound with the molecular formula C11H15F3O4SSi . It is also known as 3-Methoxy-2-(trimethylsilyl)phenyl Triflate and Trifluoromethanesulfonic Acid 3-Methoxy-2-(trimethylsilyl)phenyl Ester .
Molecular Structure Analysis
The molecular weight of this compound is 328.38 g/mol . The compound is a liquid at 20°C .Chemical Reactions Analysis
This compound is an important ortho-benzyne precursor in aryne chemistry . It may be used to generate benzyne under mild conditions of simple fluoride treatment at room temperature .Physical And Chemical Properties Analysis
This compound is a colorless to light orange to yellow clear liquid . It has a specific gravity of 1.25 at 20/20°C and a refractive index of 1.47 .Scientific Research Applications
Catalyst in Acylation Reactions
3-Methoxy-2-(trimethylsilyl)phenyl trifluoromethanesulfonate is highly effective as a catalyst in the acylation of alcohols with acid anhydrides. It streamlines the process, offering clean and efficient acylation across a range of alcohols including primary, secondary, tertiary, and allylic alcohols, as well as phenols, under conditions much milder than standard methods (Procopiou et al., 1998).
Precursor to o-Benzyne
This compound serves as a versatile precursor to o-benzyne, a highly reactive entity in organic chemistry. An efficient procedure for its preparation from phenol, involving a three-step sequence with only one chromatographic purification, has been developed. This method yields the silyltriflate in 66% overall yield (Bronner & Garg, 2009).
Formation of Cationic Species
It also facilitates the formation of cationic intermediates from 2-oxopropyl acrylate and 2-oxocyclopentyl acrylate. Acting as an electron-withdrawing group, it accelerates the Diels-Alder reaction under mild conditions, showcasing its utility in synthetic organic chemistry (Hashimoto et al., 1992).
Synthesis of Nucleosides
It catalyzes the isomerization of 3′,5′-O-(tetraisopropyldisiloxane-1,3-diyl)nucleosides into their 2′,3′-O-(tetraisopropyldisiloxane-1,3-diyl) derivatives. This demonstrates its applicability in nucleoside chemistry, providing yields of 55-90% (Kulikova et al., 2008).
Synthesis of Vinyl Nucleobases
As a Lewis acid catalyst, it transforms the exchange of the acetyl group of vinyl acetate with pyrimidine and purine derivatives into a gentle and quick method to obtain a set of vinyl nucleobases. This highlights its flexibility and efficiency in catalyzing reactions involving nucleobases (Dalpozzo et al., 2004).
Safety and Hazards
Mechanism of Action
- Target of Action Benzyne plays a crucial role in various synthetic reactions due to its unique sp-hybridized carbon atoms. The compound releases trifluoromethanesulfonate (triflate) and the trimethylsilyl group, leaving behind the reactive benzyne intermediate.
Pharmacokinetics
properties
IUPAC Name |
(3-methoxy-2-trimethylsilylphenyl) trifluoromethanesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15F3O4SSi/c1-17-8-6-5-7-9(10(8)20(2,3)4)18-19(15,16)11(12,13)14/h5-7H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJVREKSBMMQLBJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OS(=O)(=O)C(F)(F)F)[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15F3O4SSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90452332 | |
Record name | 3-Methoxy-2-(trimethylsilyl)phenyl Trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90452332 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
217813-03-1 | |
Record name | 3-Methoxy-2-(trimethylsilyl)phenyl trifluoromethanesulfonate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=217813-03-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Methoxy-2-(trimethylsilyl)phenyl Trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90452332 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Methoxy-2-(trimethylsilyl)phenyl Trifluoromethanesulfonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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